molecular formula C14H15NO3 B8614747 2-(3-Methoxyquinolin-6-yl)-2-methylpropanoic acid

2-(3-Methoxyquinolin-6-yl)-2-methylpropanoic acid

Cat. No. B8614747
M. Wt: 245.27 g/mol
InChI Key: MHPZITXAXTXQMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Methoxyquinolin-6-yl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(3-Methoxyquinolin-6-yl)-2-methylpropanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-Methoxyquinolin-6-yl)-2-methylpropanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(3-Methoxyquinolin-6-yl)-2-methylpropanoic acid

Molecular Formula

C14H15NO3

Molecular Weight

245.27 g/mol

IUPAC Name

2-(3-methoxyquinolin-6-yl)-2-methylpropanoic acid

InChI

InChI=1S/C14H15NO3/c1-14(2,13(16)17)10-4-5-12-9(6-10)7-11(18-3)8-15-12/h4-8H,1-3H3,(H,16,17)

InChI Key

MHPZITXAXTXQMJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=CC2=CC(=CN=C2C=C1)OC)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 2-(3-methoxyquinolin-6-yl)-2-methylpropanoate (400 mg, 1543 μmol), LiOH (1928 μl, 7713 μmol) [4M], MeOH (2 mL), and THF (2 mL) was stirred at 50° C. overnight. LCMS suggests full conversion. Solution cooled, acidified to pH 1 with 5M HCl, and precipitate collected by filtration. White cake washed with water (2 mL) and EtOH (1 mL). Product air dried for 3 h and isolated as a white solid. MS (ESI pos. ion) m/z: 246 (MH+). Calc'd exact mass for C14H15NO3: 245.
Name
methyl 2-(3-methoxyquinolin-6-yl)-2-methylpropanoate
Quantity
400 mg
Type
reactant
Reaction Step One
Name
Quantity
1928 μL
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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